Cas no 67699-32-5 (2-(diphenylcarbamoyl)benzoic acid)

• Product name: 2-(diphenylcarbamoyl)benzoic acid
• CAS No: 67699-32-5
• MF: C₂₀H₁₅NO₃
• MW: 317.338
• CID: 966697
• PubChem ID: 231357

2-(diphenylcarbamoyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(diphenylcarbamoyl)benzoic acid
• benzoic acid, 2-[(diphenylamino)carbonyl]-
• HMS2790A10
• 2-[(Diphenylamino)carbonyl]benzoic acid
• NSC-27431
• 2-[(Diphenylamino)carbonyl]benzoic acid #
• MLS001179503
• NSC27431
• DTXSID30282695
• SR-01000515272-1
• JWGOKCNYKDSPSK-UHFFFAOYSA-N
• SMR000476598
• SR-01000515272
• Oprea1_414492
• SCHEMBL10868476
• Oprea1_479412
• N-phenylphthalanilic acid
• AK-918/33396002
• 67699-32-5
• AKOS003243711
• CHEMBL1901906
• Benzoic acid, 2-(N,N-diphenylcarbamoyl)-
• STK268673

• Inchi： InChI=1S/C20H15NO3/c22-19(17-13-7-8-14-18(17)20(23)24)21(15-9-3-1-4-10-15)16-11-5-2-6-12-16/h1-14H,(H,23,24)
• InChI Key： JWGOKCNYKDSPSK-UHFFFAOYSA-N
• SMILES： C1=CC=C(C=C1)N(C2=CC=CC=C2)C(=O)C3=CC=CC=C3C(=O)O

Computed Properties

• Exact Mass: 317.10525
• Monoisotopic Mass: 317.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 420
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 57.6Ų

Experimental Properties

• PSA: 57.61